2-Methyl-2-(beta-carbomethoxyethyl)cyclopentan-1,3-dione

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: methyl 3-(1-methyl-2,5-dioxocyclopentyl)propanoate
• InChI: InChI=1S/C10H14O4/c1-10(6-5-9(13)14-2)7(11)3-4-8(10)12/h3-6H2,1-2H3
• InChI Key: IQEFMHHXRSBMKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)CCC1=O)CCC(=O)OC

Description

2-Methyl-2-(beta-carbomethoxyethyl)cyclopentan-1,3-dione is a useful research compound. Its molecular formula is C10H14O4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.3 g. of 2-methylcyclopentane-1,3-dione, 0.33 ml. of methylacrylate and 0.1 g. of potassium t-butoxide in 200 ml. of t-butanol is allowed to stand at about 20°C for 72 hours. The reaction mixture is washed with water, dilute sodium hydroxide and then water to neutral, dried and evaporated to give 2-methyl-2-(β-carbomethoxyethyl)cyclopentane-1,3-dione which is purified by distillation. ##SPC6##